Cas no 898289-25-3 ((2-thiomorpholinopyrid-4-yl)methanol)

• Product Name: (2-thiomorpholinopyrid-4-yl)methanol
• CAS No: 898289-25-3
• MF: C₁₀H₁₄N₂OS
• MW: 210.295960903168
• MDL: MFCD09702362
• CID: 720023
• PubChem ID: 24229508
• Update Time: 2025-05-23

(2-thiomorpholinopyrid-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinemethanol,2-(4-thiomorpholinyl)-
• (2-Thiomorpholin-4-ylpyridin-4-yl)methanol
• (2-Thiomorpholinopyrid-4-yl)methanol
• 4-(HYDROXYMETHYL)-2-(THIOMORPHOLIN-4-YL)PYRIDINE
• (2-Thiomorpholinopyridin-4-yl)methanol
• 4-[4-(Hydroxymethyl)pyridin-2-yl]thiomorpholine
• 4-(Hydroxymethyl)-2-(thiomorpholin-4-yl)pyridine, 4-[4-(Hydroxymethyl)pyridin-2-yl]thiomorpholine
• 4-Pyridinemethanol, 2-(4-thiomorpholinyl)-
• DB-078506
• AKOS010506586
• MFCD09702362
• DTXSID00640223
• CS-0316935
• 898289-25-3
• CHEBI:195120
• AS-9248
• [2-(thiomorpholin-4-yl)pyridin-4-yl]methanol
• (2-thiomorpholinopyrid-4-yl)methanol

• MDL： MFCD09702362
• Inchi： 1S/C10H14N2OS/c13-8-9-1-2-11-10(7-9)12-3-5-14-6-4-12/h1-2,7,13H,3-6,8H2
• InChI Key： KDJBEJVGUFHDPW-UHFFFAOYSA-N
• SMILES： C1(N2CCSCC2)=NC=CC(CO)=C1

Computed Properties

• Exact Mass: 210.08268425g/mol
• Monoisotopic Mass: 210.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• Density: 1.25
• Melting Point: 102-104
• Boiling Point: 444.5°C at 760 mmHg
• Flash Point: 222.6°C
• Refractive Index: 1.62
• PSA: 61.66000
• LogP: 1.19210
• pka: 13.38±0.10(Predicted)

(2-thiomorpholinopyrid-4-yl)methanol Security Information

• Hazard Statement： Harmful

Additional information on (2-thiomorpholinopyrid-4-yl)methanol

Introduction to (2-Thiomorpholinopyrid-4-yl)methanol (CAS No. 898289-25-3)

(2-Thiomorpholinopyrid-4-yl)methanol (CAS No. 898289-25-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiomorpholine and pyridine moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. This introduction aims to provide a comprehensive overview of the chemical structure, synthesis, biological properties, and potential applications of (2-thiomorpholinopyrid-4-yl)methanol.

The chemical structure of (2-thiomorpholinopyrid-4-yl)methanol is defined by its thiomorpholine ring, which is a six-membered heterocyclic compound containing sulfur and nitrogen atoms. The pyridine ring, a six-membered aromatic ring with one nitrogen atom, is attached to the thiomorpholine ring through a methylene bridge. This unique combination of functional groups imparts distinct chemical and biological properties to the compound.

Recent studies have focused on the synthesis of (2-thiomorpholinopyrid-4-yl)methanol using various methodologies. One notable approach involves the reaction of 4-chloromethylpyridine hydrochloride with thiomorpholine in the presence of a base such as potassium carbonate. This method yields high purity and yield of the desired product, making it suitable for large-scale production. Another synthetic route involves the use of palladium-catalyzed coupling reactions, which have been shown to be highly efficient and selective in forming the desired bond between the thiomorpholine and pyridine moieties.

The biological properties of (2-thiomorpholinopyrid-4-yl)methanol have been extensively studied in both in vitro and in vivo models. One of the key findings is its potent anti-inflammatory activity. In cell-based assays, this compound has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, (2-thiomorpholinopyrid-4-yl)methanol has demonstrated significant antiproliferative effects on various cancer cell lines. In particular, it has been shown to induce apoptosis in human breast cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings highlight its potential as a novel anticancer agent and warrant further investigation in preclinical and clinical settings.

In addition to its anti-inflammatory and antiproliferative properties, (2-thiomorpholinopyrid-4-yl)methanol has also been explored for its neuroprotective effects. Studies have shown that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These neuroprotective effects make it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of (2-thiomorpholinopyrid-4-yl)methanol has also been investigated to assess its suitability for therapeutic use. Preclinical studies have demonstrated that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a long half-life and low clearance rate. These properties suggest that it can be effectively delivered to target tissues following oral administration.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of (2-thiomorpholinopyrid-4-yl)methanol in various disease models. Early results from phase I trials have shown that this compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and support the continued development of this compound as a potential therapeutic agent.

In conclusion, (2-thiomorpholinopyrid-4-yl)methanol (CAS No. 898289-25-3) is a promising compound with diverse biological activities that make it an attractive candidate for various therapeutic applications. Its unique chemical structure, potent anti-inflammatory, antiproliferative, and neuroprotective properties, along with favorable pharmacokinetic parameters, position it as a valuable addition to the arsenal of medicinal chemists and pharmaceutical researchers. Ongoing research efforts will undoubtedly uncover more about its mechanisms of action and potential clinical applications.